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Compound of Interest

Compound Name: 1,2-Diphenoxyethane

Cat. No.: B093615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,2-Diphenoxyethane (CAS 104-

66-5), a versatile organic compound. It details its chemical and physical properties, outlines

established synthesis and purification protocols, and summarizes its primary industrial and

research applications. This document is intended to serve as a foundational resource for

professionals in chemistry and drug development, offering a consolidated source of technical

data and experimental methodologies. While 1,2-Diphenoxyethane is a valuable synthetic

intermediate, it is important to note that as of the current literature, there is no significant

evidence of its direct involvement in biological signaling pathways.

Chemical and Physical Properties
1,2-Diphenoxyethane, also known as ethylene glycol diphenyl ether, is a white to off-white

crystalline solid at room temperature. It is characterized by two phenoxy groups linked by an

ethylene bridge. This structure imparts a high degree of thermal stability and compatibility with

a range of organic materials. The compound is practically insoluble in water but exhibits good

solubility in various organic solvents, including ethanol, acetone, chloroform, and methanol.

Table 1: Physical and Chemical Properties of 1,2-Diphenoxyethane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b093615?utm_src=pdf-interest
https://www.benchchem.com/product/b093615?utm_src=pdf-body
https://www.benchchem.com/product/b093615?utm_src=pdf-body
https://www.benchchem.com/product/b093615?utm_src=pdf-body
https://www.benchchem.com/product/b093615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 104-66-5

Molecular Formula C14H14O2

Molecular Weight 214.26 g/mol

Appearance
White to off-white crystalline

solid/powder

Melting Point 94-96 °C

Boiling Point
185 °C at 12 mmHg; ~300-

341.6 °C at 760 mmHg

Density ~1.08 g/cm³

Flash Point 139.4 °C

Water Solubility 22 mg/L at 25°C

Solubility
Soluble in ethanol, acetone,

chloroform, methanol (slightly)

Vapor Pressure 0.000158 mmHg at 25°C

Synthesis and Purification
The most common and industrially significant method for synthesizing 1,2-Diphenoxyethane is

through a variation of the Williamson ether synthesis. This typically involves the reaction of a

phenoxide salt with a 1,2-dihaloethane or the reaction of phenol with a 1,2-dihaloethane in the

presence of a base.

Experimental Protocol: Williamson Ether Synthesis
This protocol describes a common laboratory-scale synthesis of 1,2-Diphenoxyethane.

Materials:

Phenol
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1,2-Dichloroethane or 1,2-Dibromoethane

Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)

Solvent (e.g., water, ethanol, or a phase-transfer catalyst system)

Ethyl acetate (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve phenol in the chosen solvent.

Base Addition: Add a stoichiometric equivalent of a base, such as sodium hydroxide or

potassium carbonate, to the flask to generate the phenoxide nucleophile.

Addition of Dihaloethane: Slowly add 1,2-dichloroethane or 1,2-dibromoethane to the

reaction mixture.

Reflux: Heat the mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. If a solid

precipitates, it can be collected by filtration. Otherwise, the mixture is poured into water and

extracted with an organic solvent like diethyl ether or dichloromethane.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethyl acetate or ethanol, to yield pure 1,2-Diphenoxyethane as a white crystalline

solid.

Synthesis Workup & Purification

Dissolve Phenol
in Solvent

Add Base
(e.g., NaOH) Add 1,2-Dichloroethane Reflux Cool & Precipitate/

Extract

Reaction
Complete

Filter/Separate Layers Recrystallize from
Ethyl Acetate Collect Pure Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b093615?utm_src=pdf-body
https://www.benchchem.com/product/b093615?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for the synthesis and purification of 1,2-Diphenoxyethane.

Spectroscopic Data
Characterization of 1,2-Diphenoxyethane is typically performed using standard spectroscopic

techniques.

Table 2: Spectroscopic Data for 1,2-Diphenoxyethane

Technique Key Features and Observations

¹H NMR

Signals corresponding to the aromatic protons

of the two phenyl rings and a characteristic

singlet for the four equivalent protons of the

ethylene bridge (-O-CH₂-CH₂-O-).

¹³C NMR

Resonances for the aromatic carbons and a

single peak for the two equivalent carbons of the

ethylene bridge.

FTIR

Characteristic peaks for C-O-C ether stretching,

aromatic C-H stretching, and aromatic C=C

bending vibrations.

Mass Spec

The molecular ion peak (M+) corresponding to

the molecular weight of 214.26 g/mol , along

with characteristic fragmentation patterns.

Applications
1,2-Diphenoxyethane has a range of industrial and research applications stemming from its

stable chemical structure.

Sensitizer for Thermal Paper: A primary application is as a sensitizer in the production of

thermal paper. It facilitates the color-forming reaction between the leuco dye and the

developer upon heating.

Chemical Intermediate: It serves as a precursor in the synthesis of various organic

compounds, including phenoxy resins used in coatings and adhesives, as well as in the
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preparation of pharmaceuticals and agrochemicals.

Solvent and Plasticizer: Due to its high boiling point and stability, it is used as a high-

temperature solvent and a plasticizer in the polymer industry.

Coupling Agent: It can act as a coupling agent to improve the adhesion of coatings and

adhesives to various substrates.

Research Applications: In a research context, it is used in the development of activatable

delivery compounds containing drugs or detectable moieties linked by singlet oxygen-labile

linkers.

Biological Activity and Signaling Pathways
A thorough review of the existing scientific literature reveals a significant lack of information

regarding the direct biological activity of 1,2-Diphenoxyethane. There are no published studies

that indicate its involvement in specific cellular signaling pathways. Its use in the

pharmaceutical field is primarily as a synthetic intermediate for the creation of other active

molecules. The toxicological data available is limited, suggesting low acute toxicity, though it

may cause mild irritation upon prolonged exposure.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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